3-Cyano-5-(3-fluorophenyl)phenol, 95%

• IUPAC Name: 3-(3-fluorophenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C13H8FNO/c14-12-3-1-2-10(6-12)11-4-9(8-15)5-13(16)7-11/h1-7,16H
• InChI Key: ZQDGMZXABPWTLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CC(=CC(=C2)C#N)O
• Molecular Formula: C13H8FNO
• DSSTOX Substance ID: DTXSID30684630
• Molecular Weight: 213.21 g/mol
• CAS RN: 1261931-30-9

Description

3-Cyano-5-(3-fluorophenyl)phenol, 95% (3-CFP) is a synthetic compound that is primarily used in scientific research applications. It is a white crystalline solid with a melting point of 109-111 °C and a boiling point of 261-263 °C. 3-CFP is a derivative of phenol, a compound found in many natural products, and is used in laboratory experiments to study its biochemical and physiological effects. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

3-Cyano-5-(3-fluorophenyl)phenol, 95% is used as a research tool in a variety of scientific fields, including biochemistry, pharmacology, and toxicology. It has been used to study the effects of epigenetic modifications on gene expression and to investigate the role of epigenetic changes in the development of cancer. It has also been used to study the role of epigenetic modifications in the regulation of gene expression in the central nervous system.

Mechanism of Action

The mechanism of action of 3-Cyano-5-(3-fluorophenyl)phenol, 95% is not well understood. However, it is believed to act as an epigenetic modulator, meaning that it can alter gene expression without altering the underlying genetic code. This is accomplished by altering the structure of DNA, which can affect the expression of certain genes. It is also believed to interact with certain proteins, such as histone deacetylases, which can further affect gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Cyano-5-(3-fluorophenyl)phenol, 95% are not well understood. However, it is believed to have an effect on the expression of certain genes, as well as the activity of certain proteins. Studies have shown that 3-Cyano-5-(3-fluorophenyl)phenol, 95% can affect the expression of genes involved in the development of cancer, as well as those involved in the regulation of the central nervous system.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Cyano-5-(3-fluorophenyl)phenol, 95% in laboratory experiments include its relatively low cost and ease of synthesis. Additionally, it has been shown to be an effective modulator of epigenetic changes, making it a valuable tool for studying gene expression. The major limitation of 3-Cyano-5-(3-fluorophenyl)phenol, 95% is that its mechanism of action is not well understood, making it difficult to predict its effects in certain experiments.

Future Directions

Future research on 3-Cyano-5-(3-fluorophenyl)phenol, 95% should focus on further elucidating its mechanism of action and understanding its biochemical and physiological effects. Additionally, further studies should be conducted to investigate its potential use in the treatment of diseases such as cancer and neurological disorders. Finally, research should be conducted to explore the potential of 3-Cyano-5-(3-fluorophenyl)phenol, 95% as a drug for therapeutic purposes.

Synthesis Methods

3-Cyano-5-(3-fluorophenyl)phenol, 95% can be synthesized via a two-step reaction involving the reaction of 3-fluorobenzaldehyde with hydrogen cyanide and the subsequent reaction of the resulting 3-cyano-4-fluorophenol with 2-chlorobenzaldehyde. This method produces a 95% yield of 3-Cyano-5-(3-fluorophenyl)phenol, 95%.